5-(5-bromo-2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(4-methylpiperidin-1-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C17H19BrN2O2S/c1-11-5-7-20(8-6-11)17-19-16(21)15(23-17)10-12-9-13(18)3-4-14(12)22-2/h3-4,9-11H,5-8H2,1-2H3/b15-10-
• InChI Key: NNNNLPHBHKDLDG-GDNBJRDFSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=O)C(=CC3=C(C=CC(=C3)Br)OC)S2
• Isomeric SMILES: CC1CCN(CC1)C2=NC(=O)/C(=C/C3=C(C=CC(=C3)Br)OC)/S2
• Molecular Formula: C17H19BrN2O2S
• Molecular Weight: 395.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "5-(5-bromo-2-methoxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one" involves multistep reactions including the use of Schiff base formation, nucleophilic substitution reactions, and cyclization processes. For example, Schiff bases have been synthesized by the reaction of 5-bromo-3-methoxysalicylaldehyde with various hydrazides and aminoantipyrine, illustrating a methodology that could be adapted for synthesizing the compound of interest (Mei-An Zhu & X. Qiu, 2011).

Molecular Structure Analysis

The molecular structure of related compounds shows that they can crystallize in monoclinic space groups with molecules displaying E configuration with respect to the C=N double bonds. The crystal structure analysis often reveals interactions such as intermolecular hydrogen bonds and weak interactions that contribute to the stabilization of the structure (Mei-An Zhu & X. Qiu, 2011).

Chemical Reactions and Properties

Compounds with a similar backbone undergo various chemical reactions including electrophilic substitution and reduction processes to yield new derivatives with potential biological activities. Nucleophilic substitution reactions of bromobenzo derivatives have been explored to give alkoxy-, propylthio-, and amino-substituted derivatives, showcasing the chemical versatility of the core structure (S. Mataka et al., 1992).

Physical Properties Analysis

The physical properties of compounds structurally related to the query compound, such as melting points, solubility in various solvents, and crystalline forms, are determined through experimental methods. The solubility and melting point can significantly influence the compound's applications in medicinal chemistry and its formulation into drug products.

Chemical Properties Analysis

Chemical properties, including reactivity towards various functional groups, stability under different conditions, and the potential for undergoing cycloaddition reactions, are crucial for understanding how the compound can be modified and optimized for specific uses. Studies on similar compounds have highlighted the importance of substitutions on the phenyl ring for enhancing biological activity, as well as the impact of different substituents on the chemical stability and reactivity of the molecule (Kodisundaram Paulrasu et al., 2014).